Cas no 79069-39-9 (Benzoic acid,2-amino-5-(2-methylpropyl)-)

• Product Name: Benzoic acid,2-amino-5-(2-methylpropyl)-
• CAS No: 79069-39-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 554202
• PubChem ID: 12750116
• Update Time: 2025-04-19

Benzoic acid,2-amino-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-(2-methylpropyl)-
• Benzoic acid, 2-amino-5-(2-methylpropyl)- (9CI)
• 2-amino-5-(2-methylpropyl)benzoic acid
• SCHEMBL11214506
• AKOS017413601
• 2-Amino-5-isobutylbenzoic acid
• 79069-39-9

• Inchi： 1S/C11H15NO2/c1-7(2)5-8-3-4-10(12)9(6-8)11(13)14/h3-4,6-7H,5,12H2,1-2H3,(H,13,14)
• InChI Key： GFSXXWIFPJIPDA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)CC(C)C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų